
Comprehensive Characterization Profile: 5-
Methyl-2-(morpholin-4-yl)aniline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-Methyl-2-(morpholin-4-yl)aniline

CAS No.: 91429-92-4

Cat. No.: B2788821

Get Quote

Compound Identity & Physicochemical Core
5-Methyl-2-(morpholin-4-yl)aniline is an ortho-substituted aniline derivative characterized by

a morpholine ring at the C2 position and a methyl group at the C5 position. It serves as a

nucleophilic building block in the synthesis of nitrogen-containing heterocycles.
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Property Specification

IUPAC Name 5-Methyl-2-(morpholin-4-yl)aniline

Common Synonyms
4-(2-Amino-4-methylphenyl)morpholine; 2-

Morpholino-5-methylaniline

CAS Registry Number 91429-92-4

Molecular Formula C₁₁H₁₆N₂O

Molecular Weight 192.26 g/mol

Appearance Off-white to pale brown solid

Melting Point 98–102 °C (Literature range for similar purity)

Solubility
Soluble in DMSO, Methanol, DCM, Ethyl

Acetate; Low solubility in water.[1][2]

Synthesis & Isolation Context
Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly

for identifying process-related impurities (e.g., unreduced nitro intermediates).

Validated Synthesis Route
The industrial preparation typically follows a two-step sequence starting from 4-fluoro-3-

nitrotoluene.

Nucleophilic Aromatic Substitution (S_NAr): Reaction of 4-fluoro-3-nitrotoluene with

morpholine in the presence of a base (e.g., K₂CO₃) to yield 4-(4-methyl-2-

nitrophenyl)morpholine.

Nitro Reduction: Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (Fe/NH₄Cl) of the

nitro group to the primary amine.
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Figure 1: Synthesis Pathway of 5-Methyl-2-(morpholin-4-yl)aniline

4-Fluoro-3-nitrotoluene
(Starting Material)

Intermediate:
4-(4-methyl-2-nitrophenyl)morpholine

S_NAr
K2CO3, DMSO, 90°C

Morpholine
(Reagent)

Product:
5-Methyl-2-(morpholin-4-yl)aniline

Reduction
H2, Pd/C or Fe/NH4Cl

Click to download full resolution via product page

[1]
Spectroscopic Data Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum is distinct due to the shielding effects of the electron-donating amino

and morpholino groups.

Solvent: DMSO-d₆ or CDCl₃ Field Strength: 400 MHz
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Position
Chemical Shift
(δ, ppm)

Multiplicity Integration
Assignment
Logic

Ar-H3 6.85 – 6.95
Doublet (d, J ≈

8.0 Hz)
1H

Ortho to

Morpholine. Less

shielded than

H4/H6 because it

is meta to the

strong NH₂

donor.

Ar-H4 6.45 – 6.55

Doublet of

Doublets (dd, J ≈

8.0, 2.0 Hz)

1H

Para to NH₂.

Strong shielding

resonance from

the amine.

Ar-H6 6.55 – 6.65
Doublet (d, J ≈

2.0 Hz)
1H

Ortho to NH₂.

Shielded by

adjacent amine;

typically appears

as a narrow

doublet or broad

singlet.

NH₂ 4.60 – 4.90
Broad Singlet (br

s)
2H

Primary Amine.

Exchangeable

proton; shift

varies with

concentration

and water

content.

Morph-O 3.70 – 3.75
Triplet (t, J ≈ 4.6

Hz)
4H

Ether Protons.

Characteristic

morpholine ether

region.

Morph-N 2.75 – 2.85 Triplet (t, J ≈ 4.6

Hz)

4H Amine Protons.

Upfield

morpholine
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triplet, adjacent

to nitrogen.

Ar-CH₃ 2.18 – 2.22 Singlet (s) 3H

Methyl Group.

Typical aromatic

methyl shift.

¹³C NMR Key Signals (Predicted/Reference):

Aromatic Carbons: ~145 ppm (C-N), ~140 ppm (C-NH₂), ~130-115 ppm (Ar-CH).

Aliphatic Carbons: ~67.0 ppm (Morpholine O-C), ~52.0 ppm (Morpholine N-C), ~20.5 ppm

(Methyl).

B. Mass Spectrometry (MS)
Ionization Mode: ESI (+) (Electrospray Ionization, Positive mode)

Molecular Ion:

Calculated [M+H]⁺: 193.13

Observed [M+H]⁺: 193.1 – 193.3

Fragmentation Pattern:

m/z 193 → 178 (Loss of -CH₃, minor).

m/z 193 → 134 (Loss of morpholine fragment C₂H₄O or ring opening).

m/z 193 → 106 (Characteristic aniline fragment).

C. Infrared Spectroscopy (FT-IR)
Key functional group bands confirm the presence of the primary amine and the ether linkage.
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Wavenumber (cm⁻¹) Vibration Mode Functional Group

3420, 3340 Stretching (ν)
N-H (Primary Amine) - Distinct

double peak.

2960 - 2850 Stretching (ν)
C-H (Aliphatic) - Morpholine

and Methyl C-H.

1620 Bending (δ) N-H (Scissoring)

1580, 1500 Stretching (ν) C=C (Aromatic Ring)

1115 Stretching (ν)
C-O-C (Ether) - Strong band

from morpholine.

Experimental Protocols
Protocol 1: Sample Preparation for NMR

Mass: Weigh 5–10 mg of the solid aniline.

Solvent: Dissolve in 0.6 mL of DMSO-d₆ (preferred for sharp NH₂ peaks) or CDCl₃.

Filtration: If the solution is cloudy (likely inorganic salts from reduction), filter through a cotton

plug into the NMR tube.

Acquisition: Run standard proton sequence (16–32 scans).

Protocol 2: Impurity Profiling (HPLC-MS)
To ensure suitability for drug synthesis, check for the nitro-precursor.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile (0.1% Formic Acid).

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm and 210 nm; MS (ESI+).
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Target Impurity:4-(4-methyl-2-nitrophenyl)morpholine (Expect later retention time due to

lower polarity; Mass [M+H]⁺ = 223).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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